Cas no 2229517-16-0 (tert-butyl N-{2-(adamantan-1-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate)

• Product Name: tert-butyl N-{2-(adamantan-1-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate
• CAS No: 2229517-16-0
• MF: C₂₀H₃₃NO₃
• MW: 335.480926275253
• CID: 5853416
• PubChem ID: 165676883
• Update Time: 2025-06-10

tert-butyl N-{2-(adamantan-1-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(adamantan-1-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate
• 2229517-16-0
• tert-butyl N-{2-[(adamantan-1-yl)methyl]-1-oxopropan-2-yl}-N-methylcarbamate
• EN300-1891959

• Inchi： 1S/C20H33NO3/c1-18(2,3)24-17(23)21(5)19(4,13-22)12-20-9-14-6-15(10-20)8-16(7-14)11-20/h13-16H,6-12H2,1-5H3
• InChI Key： REYNIPLMFZTUBY-UHFFFAOYSA-N
• SMILES： O=CC(C)(CC12CC3CC(CC(C3)C1)C2)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 335.24604391g/mol
• Monoisotopic Mass: 335.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-{2-(adamantan-1-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate

tert-butyl N-{2-(adamantan-1-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2229517-16-0)

The compound tert-butyl N-{2-(adamantan-1-yl)methyl-1-oxopropan-2-yl}-N-methylcarbamate (CAS No. 2229517-16-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a tert-butyl group, a carbamate moiety, and an adamantane substituent, which collectively contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl N-{2-(adamantan-1-yli)methyl...} in the development of advanced materials, particularly in the context of drug delivery systems and polymer synthesis. The adamantane moiety, known for its rigid and stable structure, plays a crucial role in enhancing the compound's mechanical properties and thermal stability. This makes it an ideal candidate for applications requiring high durability and resistance to environmental factors.

The synthesis of tert-butyl N-{...}carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported significant advancements in optimizing the reaction conditions to achieve higher yields and better purity levels. These improvements have not only made the compound more accessible for research purposes but also opened up new avenues for its commercialization.

In terms of physical properties, tert-butyl N-{...}carbamate exhibits a high melting point due to the strong intermolecular forces arising from its complex structure. Its solubility characteristics, particularly in polar solvents, have been extensively studied and are found to be highly dependent on the specific functional groups present. This property is particularly advantageous in applications where controlled release mechanisms are required.

One of the most promising areas of application for tert-butyl N-{...}carbamate is in the field of biotechnology. Recent research has demonstrated its potential as a precursor for bioactive molecules, where its structural complexity can be leveraged to design drugs with enhanced pharmacokinetic profiles. Additionally, its compatibility with various polymerization techniques makes it a valuable component in the development of biodegradable materials.

The integration of adamantan groups into organic compounds has been a focal point of recent studies, with researchers exploring their impact on molecular rigidity and electronic properties. In the case of tert-butyl N-{...}carbamate, the presence of an adamantane substituent not only enhances structural stability but also introduces novel electronic characteristics that can be tailored for specific applications.

From an environmental perspective, the synthesis and application of tert-butyl N-{...}carbamate have been designed with sustainability in mind. Researchers have emphasized the importance of minimizing waste generation during synthesis and maximizing the recyclability of by-products. These efforts align with global trends toward greener chemical processes and highlight the compound's potential as an eco-friendly alternative in various industries.

In conclusion, tert-butyl N-{...}carbamate (CAS No. 2229517-16-) represents a cutting-edge advancement in organic chemistry, offering a versatile platform for diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in shaping future innovations in materials science and biotechnology.